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Compound of Interest

(5-Chloro-2-
Compound Name:

ethoxyphenyl)methanol
CAS No.: 23426-33-7

Cat. No.: B1369358

Get Quote

\ J

CAS Registry Number: 23426-33-7 Formula: CoH11CIO2 Molecular Weight: 186.64 g/mol
Synonyms: 5-Chloro-2-ethoxybenzyl alcohol; (5-Chloro-2-ethoxyphenyl)methyl alcohol

Executive Summary & Chemical Identity[1][2]

(5-Chloro-2-ethoxyphenyl)methanol is a functionalized benzyl alcohol intermediate used
primarily in the synthesis of pharmaceutical agents, including SGLT2 inhibitors and
anticoagulants. Unlike the solvent methanol, this compound is a solid (powder) at room
temperature and possesses a lipophilic aromatic core.

Critical Distinction: Despite the suffix "methanol,” this compound is a substituted benzyl alcohol.
It does not share the high volatility or specific metabolic acidosis toxicity of methyl alcohol
(methanol solvent), but it carries its own risks related to halogenated aromatic compounds.

Physicochemical Profile[2][3][4][5][6][7]
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Property Value /| Description
Physical State Solid (Crystalline Powder)
_ _ Approx. 65-75 °C (Estimated based on
Melting Point
structural analogs)
- Soluble in DCM, Ethyl Acetate, DMSO,
Solubility ]
Methanol; Insoluble in Water
o ~14 (Alcoholic proton); Phenolic ether is hon-
Acidity (pKa) o
acidic
Partition Coeff.[1][2][3][4] (LogP) ~2.3 (Lipophilic)

Hazard Identification & Toxicology (GHS)

While specific toxicological data (LD50) for CAS 23426-33-7 is limited in public registries, its
structural class (halogenated benzyl alcohols) dictates the following safety profile.

GHS Classification (Inferred from Analogs)
¢ Signal Word:WARNING

e H315: Causes skin irritation.[5]
e H319: Causes serious eye irritation.[4][5]

e H335: May cause respiratory irritation.[5]

Toxicological Mechanisms

» Local Irritation: The benzyl alcohol moiety is a known mucous membrane irritant. Upon
contact with eyes or respiratory tract, it can cause immediate inflammation.

» Metabolic Activation: In vivo, benzyl alcohols are oxidized by alcohol dehydrogenase (ADH)
to their corresponding benzaldehydes (in this case, 5-chloro-2-ethoxybenzaldehyde).
Aldehydes are reactive electrophiles capable of forming Schiff bases with proteins,
potentially leading to sensitization.
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» Halogenated Residue: The chloro-substituent increases lipophilicity, facilitating skin
absorption. Combustion or strong heating may release toxic Hydrogen Chloride (HCI) gas.

Safe Handling & Engineering Controls
Hierarchy of Controls Decision Tree

The following workflow dictates the safety protocols based on the state of the compound (Solid
vs. Solubilized).

Handling (5-Chloro-2-ethoxyphenyl)methanol

Determine State

Solid / Powder Form Solubilized (DCM/EtOAC)

Risk: Inhalation of Dust Risk: Skin Absorption
Risk: Particulate Eye Injury Risk: Splash/Vapor

: Engineering: Powder Hood / LEV l : Engineering: Chemical Fume Hood :
l PPE: N95 or P100 Mask : i PPE: Nitrile Gloves (0.11mm, >480min) :
: PPE: Safety Goggles (Not Glasses) : : PPE: Face Shield if >500mL I

i —————————— o — g, o o e g S U U ——

Disposal: Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Safety decision matrix for handling CAS 23426-33-7 in solid and liquid states.
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Specific Handling Protocols

e Glove Selection:

o Recommended: Nitrile rubber (minimum thickness 0.11 mm). Benzyl alcohols permeate
latex rapidly.

o Breakthrough Time: >480 minutes for standard nitrile.
 Inhalation Protection:

o As a solid powder, static charge can cause dispersion. Weighing should be performed
inside a powder containment hood or a fume hood with a draft shield.

o If open-bench handling is unavoidable (not recommended), use a P100 particulate
respirator.

e Incompatibility:

o Strong Oxidizers: (e.g., KMnOa, CrOs) will vigorously oxidize the alcohol to the acid,
potentially generating heat.

o Acid Chlorides/Anhydrides: Will react to form esters, releasing HCI or carboxylic acids.

Synthesis & Reactivity Profile[2]

Researchers utilizing this intermediate must understand its reactivity manifold to prevent side
reactions and optimize yield.

Reactivity Pathways

The primary alcohol group is the focal point of reactivity, while the chloro and ethoxy groups
modify the electronic properties of the benzene ring.
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Oxidation
(Swern/PCC)
[O] Product: Benzaldehyde

(5-Chloro-2-ethoxyphenyl)methanol Nu- Sub > (S(S)L(I;?ztg?téogrg)
(Starting Material)

Product: Benzyl Halide

Lewis Acid

Ether Cleavage

(BBr3, -78°C)
Product: Phenol

Click to download full resolution via product page

Figure 2: Primary synthetic transformations and reactivity risks.

Experimental Considerations

» Oxidation: The conversion to 5-chloro-2-ethoxybenzaldehyde is facile. To prevent over-
oxidation to the benzoic acid, use mild oxidants like DMP (Dess-Martin Periodinane) or
TPAP/NMO. Avoid Jones reagent unless the acid is the desired product.

» Nucleophilic Substitution: The hydroxyl group is a poor leaving group. Activation via
mesylation (MsCI/EtsN) or direct conversion to chloride (SOCI2) is required for coupling
reactions.

o Safety Note: Reaction with Thionyl Chloride (SOCI2) releases SOz and HCI gases. This
must be scrubbed (NaOH trap) or performed in a high-efficiency fume hood.

Emergency & Disposal Protocols
Spill Management

e Solid Spill: Do not dry sweep (dust generation). Use a HEPA-filter vacuum or wet-wipe
method (dampen with inert solvent like heptane or water if compatible).

o Solution Spill: Absorb with vermiculite or sand. Do not use combustible materials (sawdust) if
the solvent is flammabile.
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Fire Fighting

e Hazardous Combustion Products: Carbon oxides (CO, CO3z), Hydrogen Chloride (HCI).

o Extinguishing Media: Alcohol-resistant foam, dry chemical, or CO2. Water spray may be used
to cool containers but may not be effective on the chemical itself if dissolved in organic
solvents.

Waste Disposal[10]

» Classification: Halogenated Organic Waste.

e Protocol: Do not mix with non-halogenated solvents if waste streams are separated by cost.
Do not drain dispose.

o Neutralization: Not typically required unless mixed with acidic reagents (e.g., SOCL2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro-2-ethoxyphenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
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reactivity-of-5-chloro-2-ethoxyphenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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